Cas no 1396751-25-9 (1-(2H-1,3-benzodioxole-5-carbonyl)-N-(1H-indazol-6-yl)azetidine-3-carboxamide)

• Product Name: 1-(2H-1,3-benzodioxole-5-carbonyl)-N-(1H-indazol-6-yl)azetidine-3-carboxamide
• CAS No: 1396751-25-9
• MF: C₁₉H₁₆N₄O₄
• MW: 364.35474395752
• CID: 5846042
• PubChem ID: 71785450
• Update Time: 2025-06-15

1-(2H-1,3-benzodioxole-5-carbonyl)-N-(1H-indazol-6-yl)azetidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(2H-1,3-benzodioxole-5-carbonyl)-N-(1H-indazol-6-yl)azetidine-3-carboxamide
• AKOS024533046
• F6125-2527
• 1-(benzo[d][1,3]dioxole-5-carbonyl)-N-(1H-indazol-6-yl)azetidine-3-carboxamide
• VU0532824-1
• 1-(1,3-benzodioxole-5-carbonyl)-N-(1H-indazol-6-yl)azetidine-3-carboxamide
• 1396751-25-9

• Inchi： 1S/C19H16N4O4/c24-18(21-14-3-1-12-7-20-22-15(12)6-14)13-8-23(9-13)19(25)11-2-4-16-17(5-11)27-10-26-16/h1-7,13H,8-10H2,(H,20,22)(H,21,24)
• InChI Key： ORFRJBZZTAGESG-UHFFFAOYSA-N
• SMILES： O=C(C1CN(C(C2=CC=C3C(=C2)OCO3)=O)C1)NC1=CC=C2C=NNC2=C1

Computed Properties

• Exact Mass: 364.11715500g/mol
• Monoisotopic Mass: 364.11715500g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 96.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 1-(2H-1,3-benzodioxole-5-carbonyl)-N-(1H-indazol-6-yl)azetidine-3-carboxamide

Comprehensive Overview of 1-(2H-1,3-Benzodioxole-5-carbonyl)-N-(1H-Indazol-6-yl)Azetidine-3-Carboxamide (CAS 1396751-25-9)

The compound 1-(2H-1,3-benzodioxole-5-carbonyl)-N-(1H-indazol-6-yl)azetidine-3-carboxamide, identified by its CAS number 1396751-25-9, is a sophisticated small molecule that has garnered significant attention in medicinal chemistry and drug discovery. Its unique structural features, including the benzodioxole and indazole moieties, make it a promising candidate for targeting various biological pathways. Researchers are particularly interested in its potential applications in oncology, inflammation, and neurodegenerative diseases, aligning with current trends in precision medicine and targeted therapy.

One of the most searched questions in the field is: "What are the therapeutic applications of benzodioxole and indazole derivatives?" This compound exemplifies the convergence of these two pharmacophores, offering insights into their synergistic effects. The azetidine-3-carboxamide backbone further enhances its pharmacokinetic properties, such as metabolic stability and membrane permeability, which are critical for oral bioavailability—a hot topic in modern drug development. Recent studies highlight its role as a kinase inhibitor, a class of proteins frequently explored in cancer research.

From a synthetic chemistry perspective, the preparation of CAS 1396751-25-9 involves multi-step organic transformations, including amide coupling and heterocyclic ring formation. These methods are frequently discussed in forums and academic circles, especially regarding "green chemistry approaches for complex heterocycles." The compound’s purity and characterization are typically verified via HPLC, NMR, and mass spectrometry, techniques that dominate analytical chemistry queries.

Another trending topic is "AI-driven drug discovery," and this molecule serves as an example of how computational tools can predict binding affinities and optimize scaffold designs. Its molecular weight (approximately 364.36 g/mol) and logP value (indicating moderate lipophilicity) align with Lipinski’s Rule of Five, a frequently searched criterion for drug-likeness. Such data is invaluable for researchers leveraging cheminformatics platforms.

In addition to its scientific relevance, 1-(2H-1,3-benzodioxole-5-carbonyl)-N-(1H-indazol-6-yl)azetidine-3-carboxamide is often cited in patent literature, reflecting its commercial potential. Searches like "latest patents on indazole-based therapeutics" often yield references to this compound, underscoring its intellectual property significance. Its mechanism of action, possibly involving protein-protein interaction inhibition, is another area of active investigation.

To summarize, CAS 1396751-25-9 represents a nexus of cutting-edge research in medicinal chemistry, combining structural novelty with therapeutic potential. Its study addresses key industry challenges, from ADME optimization to target selectivity, making it a focal point for both academic and industrial R&D efforts. As the demand for personalized medicine grows, compounds like this will continue to drive innovation in life sciences.